Cas no 145782-74-7 (AR-C 66096 tetrasodium salt)

• Product Name: AR-C 66096 tetrasodium salt
• CAS No: 145782-74-7
• MF: C₁₄H₁₈F₂N₅Na₄O₁₂P₃S
• MW: 703.261194705963
• CID: 2089746
• PubChem ID: 90488830
• Update Time: 2025-10-08

AR-C 66096 tetrasodium salt Chemical and Physical Properties

Names and Identifiers

• AR-C 66096 tetrasodium salt
• ARL 66096
• FPL 66096
• 2-(Propylthio)adenosine-5'-O-(beta,gamma-difluoromethylene)triphosphatetetrasodiumsalt
• 2-(Propylthio)adenosine-5'-O-(?,?-difluoromethylene)triphosphate tetrasodium salt
• 145782-74-7
• AKOS024457550
• PD079601
• tetrasodium;[[(2R,3S,4R,5R)-5-(6-amino-2-propylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-[difluoro(phosphonato)methyl]phosphinate
• 2-propylthio-D-beta,gamma-difluoromethylene ATP

• Inchi： 1S/C14H22F2N5O12P3S.4Na/c1-2-3-37-13-19-10(17)7-11(20-13)21(5-18-7)12-9(23)8(22)6(32-12)4-31-36(29,30)33-35(27,28)14(15,16)34(24,25)26;;;;/h5-6,8-9,12,22-23H,2-4H2,1H3,(H,27,28)(H,29,30)(H2,17,19,20)(H2,24,25,26);;;;/q;4*+1/p-4/t6-,8-,9-,12-;;;;/m1..../s1
• InChI Key： IETVOLFQZIGNAQ-HVYRMSERSA-J
• SMILES： S(CCC)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)([O-])OP(C(F)(F)P(=O)([O-])[O-])(=O)[O-])O1)O)O)N.[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 702.94443665g/mol
• Monoisotopic Mass: 702.94443665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 941
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 307

AR-C 66096 tetrasodium salt Security Information

• Storage Condition：(BD767413)

Additional information on AR-C 66096 tetrasodium salt

Research Brief on AR-C 66096 Tetrasodium Salt (CAS: 145782-74-7): Recent Advances and Applications

AR-C 66096 tetrasodium salt (CAS: 145782-74-7) is a potent and selective antagonist of the P2Y₁₂ receptor, a key player in platelet activation and aggregation. This compound has garnered significant attention in recent years due to its potential therapeutic applications in cardiovascular diseases, particularly in antiplatelet therapy. The molecular structure of AR-C 66096 tetrasodium salt, with its unique tetrasodium formulation, enhances its solubility and bioavailability, making it a promising candidate for clinical development.

Recent studies have focused on elucidating the precise mechanism of action of AR-C 66096 tetrasodium salt. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high binding affinity to the P2Y₁₂ receptor, effectively inhibiting ADP-induced platelet aggregation. The study utilized advanced molecular docking simulations and in vitro assays to characterize the compound's interactions with the receptor, providing valuable insights for structure-activity relationship optimization.

In vivo studies using animal models of thrombosis have shown promising results for AR-C 66096 tetrasodium salt. A 2024 publication in Thrombosis Research reported that administration of this compound significantly reduced thrombus formation without increasing bleeding time, suggesting a favorable safety profile compared to existing P2Y₁₂ inhibitors. These findings have important implications for the development of safer antiplatelet therapies, particularly for patients at risk of bleeding complications.

The pharmacokinetic properties of AR-C 66096 tetrasodium salt have been extensively investigated in recent preclinical trials. Data presented at the 2023 American Heart Association Scientific Sessions revealed that the tetrasodium formulation improves the compound's oral bioavailability while maintaining its selective P2Y₁₂ antagonism. These characteristics position AR-C 66096 tetrasodium salt as a potential candidate for oral antiplatelet therapy, addressing some limitations of current intravenous P2Y₁₂ inhibitors.

Emerging research has also explored the potential of AR-C 66096 tetrasodium salt in combination therapies. A recent study in Cardiovascular Research (2024) investigated its synergistic effects with low-dose aspirin, demonstrating enhanced antiplatelet activity while minimizing adverse effects. This combination approach may offer new strategies for personalized antiplatelet regimens in patients with acute coronary syndromes.

From a chemical perspective, synthetic improvements in the production of AR-C 66096 tetrasodium salt (CAS: 145782-74-7) have been reported. A 2023 patent application disclosed a novel purification process that increases yield and reduces impurities, addressing previous challenges in large-scale manufacturing. These advancements in chemical synthesis are crucial for facilitating future clinical translation of this compound.

Looking ahead, several clinical trials are being planned to evaluate the safety and efficacy of AR-C 66096 tetrasodium salt in human subjects. The compound's unique pharmacological profile and improved formulation characteristics make it a strong candidate for next-generation antiplatelet therapy. Ongoing research continues to explore its potential applications beyond cardiovascular disease, including inflammatory conditions where P2Y₁₂ receptor signaling plays a role.